Cas no 1024869-99-5 ((Z)-3-(4-Benzylpiperazino)-2-(2,2-dimethylpropanoyl)-2-propenenitrile)

• Product name: (Z)-3-(4-Benzylpiperazino)-2-(2,2-dimethylpropanoyl)-2-propenenitrile
• CAS No: 1024869-99-5
• MF: C₁₉H₂₅N₃O
• MW: 311.42130446434
• MDL: MFCD01567637
• CID: 4568424

(Z)-3-(4-Benzylpiperazino)-2-(2,2-dimethylpropanoyl)-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-DIMETHYLPROPANOYL)-3-(4-BENZYLPIPERAZINYL)PROP-2-ENENITRILE
• (Z)-3-(4-Benzylpiperazino)-2-(2,2-dimethylpropanoyl)-2-propenenitrile
• 4,4-Dimethyl-3-oxo-2-[[4-(phenylmethyl)-1-piperazinyl]methylene]pentanenitrile (ACI)

• MDL： MFCD01567637
• Inchi： 1S/C19H25N3O/c1-19(2,3)18(23)17(13-20)15-22-11-9-21(10-12-22)14-16-7-5-4-6-8-16/h4-8,15H,9-12,14H2,1-3H3
• InChI Key： QVSZXINZAJNEIP-UHFFFAOYSA-N
• SMILES： N#CC(C(C(C)(C)C)=O)=CN1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 311.199762g/mol
• Monoisotopic Mass: 311.199762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 311.4g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 47.3Ų

Additional information on (Z)-3-(4-Benzylpiperazino)-2-(2,2-dimethylpropanoyl)-2-propenenitrile

Compound CAS No. 1024869-99-5: (Z)-3-(4-Benzylpiperazino)-2-(2,2-dimethylpropanoyl)-2-propenenitrile

The compound with CAS No. 1024869-99-5, known as (Z)-3-(4-Benzylpiperazino)-2-(2,2-dimethylpropanoyl)-2-propenenitrile, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperazine ring, a nitrile group, and a substituted acetyl moiety. The (Z) configuration indicates the specific stereochemistry of the double bond in the molecule, which plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the importance of (Z)-3-(4-Benzylpiperazino)-2-(2,2-dimethylpropanoyl)-2-propenenitrile in the field of drug discovery. Researchers have explored its potential as a lead compound for developing novel therapeutic agents targeting various diseases. The presence of the piperazine ring, a common structural motif in many drugs, suggests that this compound could exhibit interesting pharmacological properties. Additionally, the nitrile group and acetyl substituent contribute to its versatility in undergoing various chemical transformations.

One of the most promising applications of this compound lies in its ability to act as a precursor for synthesizing more complex molecules with enhanced bioactivity. For instance, scientists have utilized (Z)-3-(4-Benzylpiperazino)-2-(2,2-dimethylpropanoyl)-2-propenenitrile as an intermediate in the synthesis of heterocyclic compounds with potential anti-inflammatory and anticancer properties. These findings underscore the importance of understanding the synthetic pathways and reactivity of this compound.

The synthesis of (Z)-3-(4-Benzylpiperazino)-2-(2,2-dimethylpropanoyl)-2-propenenitrile involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have optimized reaction conditions to achieve high yields and selectivity in the formation of this compound. The use of advanced catalysts and reaction techniques has significantly improved the efficiency of its production, making it more accessible for further studies.

In terms of physical properties, (Z)-3-(4-Benzylpiperazino)-